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Compound of Interest

Compound Name: 3-Hydroxybutyl dodecanoate

Cat. No.: B15182631 Get Quote

An important note on the requested compound: Initial searches for "3-Hydroxybutyl
dodecanoate" did not yield a specific CAS number or detailed technical information,

suggesting it is not a commonly available or well-characterized compound. This guide will

therefore focus on the closely related and well-documented ester, Butyl Dodecanoate (also

known as Butyl Laurate), CAS Number: 106-18-3. This document is intended for researchers,

scientists, and drug development professionals.

Introduction
Butyl dodecanoate is the ester formed from the reaction of butanol and dodecanoic acid (lauric

acid). It is a colorless to pale yellow liquid with a characteristically fatty or fruity odor. Due to its

low toxicity and pleasant aroma, it finds applications as a flavoring agent in the food industry

and as a fragrance component in cosmetics and personal care products. In a research context,

it serves as a valuable biochemical reagent and a building block in organic synthesis. This

guide provides a comprehensive overview of its chemical and physical properties, synthesis

protocols, metabolic fate, and safety information.

Physicochemical Properties
A summary of the key physical and chemical properties of Butyl Dodecanoate is presented in

the table below for easy reference and comparison.
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Property Value Reference

CAS Number 106-18-3

Molecular Formula C16H32O2

Molecular Weight 256.42 g/mol

Appearance Colorless to pale yellow liquid

Odor
Waxy, soapy, fruity, peanut

nuance

Boiling Point 180 °C at 18 mmHg

Melting Point -7 °C

Density 0.853 - 0.863 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F)

Solubility
Insoluble in water; soluble in

most organic solvents

Refractive Index 1.430 - 1.438 at 20 °C

logP 6.51

Synthesis of Butyl Dodecanoate
Butyl dodecanoate can be synthesized through the esterification of lauric acid with n-butanol.

Both chemical and enzymatic methods are employed for its production.

Chemical Synthesis
The traditional method involves the Fischer esterification of lauric acid and n-butanol in the

presence of an acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid. The

reaction is typically carried out under reflux to drive the equilibrium towards the formation of the

ester by removing the water produced.

Enzymatic Synthesis
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Enzymatic synthesis, particularly using lipases, offers a greener and more selective alternative

to chemical methods. Lipases can catalyze the esterification reaction under milder conditions,

often in solvent-free systems or in organic solvents. Immobilized lipases are frequently used to

facilitate catalyst recovery and reuse.

This protocol is based on the lipase-catalyzed esterification of lauric acid and butanol.

Materials:

Lauric Acid

n-Butanol

Immobilized Lipase (e.g., from Rhizopus oryzae or Candida antarctica)

Hexane (or other suitable organic solvent)

Molecular sieves (optional, for water removal)

Shaking incubator or magnetic stirrer with heating

Gas chromatograph (GC) for reaction monitoring

Procedure:

In a sealed reaction vessel, dissolve lauric acid in hexane.

Add n-butanol to the mixture. A slight molar excess of butanol is often used to drive the

reaction forward.

Add the immobilized lipase to the reaction mixture. The amount of lipase will depend on its

activity.

If desired, add molecular sieves to remove the water produced during the reaction.

Incubate the reaction mixture at a controlled temperature (e.g., 37-60°C) with constant

agitation (e.g., 150-220 rpm).
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Monitor the progress of the reaction by taking samples at regular intervals and analyzing

them by gas chromatography to determine the conversion of lauric acid to butyl laurate.

Once the reaction has reached the desired conversion, stop the reaction by filtering off the

immobilized lipase.

The solvent can be removed under reduced pressure, and the crude product can be purified,

if necessary, by distillation or chromatography.

Workflow for Enzymatic Synthesis of Butyl Dodecanoate:

To cite this document: BenchChem. [An In-depth Technical Guide to Butyl Dodecanoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15182631#3-hydroxybutyl-dodecanoate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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